Cas no 721-37-9 (2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone)

• Product Name: 2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone
• CAS No: 721-37-9
• MF: C₉H₄F₆O
• MW: 242.117883682251
• MDL: MFCD00061275
• CID: 83013
• PubChem ID: 24863082
• Update Time: 2025-04-18

2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanone
• 2,2,2-Trifluoro-3-(trifluoromethyl)-acetophenone
• 3-Trifluoromethyl-alpha,alpha,alpha-trifluoroacetophenone
• 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]ethanone
• 2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone
• 2,2,2-Trifluoro-3-(Trifluoromethyl)Acetophenone
• 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-one
• 2,2,2-Trifluoro-1-[3-(Trifluoromethyl)Phenyl]-Ethanone
• 3-trifluoromethylphenyl trifluoromethyl ketone
• 3-Trifluoromethyltrifluoroacetophenone
• 3-Trifluoromethyl-.alpha.,.alpha.,.alpha.-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(3-trifluoromethylphenyl)ethanone
• EN300-56250
• Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]-
• AMY14371
• 3-(Trifluoromethyl)-alpha,alpha,alpha-trifluoroacetophenone
• CS-0156947
• (m-trifluoromethyl phenyl) trifluoromethyl Ketone
• AKOS005259343
• BDBM50281123
• 2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone, 98%
• 2,2,2-trifluoro-5'-(trifluoromethyl)acetophenone
• NSC-55520
• FT-0600561
• 3-Carboxy-3-hydroxy-pentanedioic acid
• 2,2,2-Trifluoro-1-[3-(trifluoromethyl)phenyl]ethanone #
• 721-37-9
• NSC55520
• MFCD00061275
• DTXSID00222422
• NSC 55520
• 2,2,2-trifluoro-1-[3-(trifluoromethyl)-phenyl]ethanone
• CHEMBL86546
• PS-11193
• 2,2,2-Trifluoro-1-(3-trifluoromethyl-phenyl)-ethanone
• A837430
• 3'-(Trifluoromethylphenyl)-2,2,2-trifluoroacetophenone
• SCHEMBL112328
• Z852343192
• 3'-trifluoromethyl-2,2,2-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(3-trifluoromethylphenyl)ethanone;3-(Trifluoroacetyl)benzotrifluoride;
• 2,2,2-Trifluoro-3''-(trifluoromethyl)acetophenone
• DB-019585

• MDL： MFCD00061275
• Inchi： 1S/C9H4F6O/c10-8(11,12)6-3-1-2-5(4-6)7(16)9(13,14)15/h1-4H
• InChI Key： MDCHHRZBYSSONX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(F)(F)F)=O)=C1)(F)F

Computed Properties

• Exact Mass: 242.01700
• Monoisotopic Mass: 242.01663372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.418 g/mL at 25 °C(lit.)
• Boiling Point: 65-67 °C/24 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.415(lit.)
• PSA: 17.07000
• LogP: 3.45040
• Solubility: Not determined

2,2,2-Trifluoro-3'-(trifluoromethyl)acetophenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：It is stable under normal temperature and pressure. It is at normal temperature, away from light, ventilated and dry
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38